Cas no 1171474-81-9 (5-(4-Bromo-phenyl)-isoxazole-3-carbonitrile)

• Product Name: 5-(4-Bromo-phenyl)-isoxazole-3-carbonitrile
• CAS No: 1171474-81-9
• MF: C₁₀H₅BrN₂O
• MW: 249.063501119614
• CID: 5230855
• Update Time: 2025-08-05

5-(4-Bromo-phenyl)-isoxazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(4-Bromophenyl)isoxazole-3-carbonitrile
• 5-(4-Bromo-phenyl)-isoxazole-3-carbonitrile
• 3-Isoxazolecarbonitrile, 5-(4-bromophenyl)-

• Inchi： 1S/C10H5BrN2O/c11-8-3-1-7(2-4-8)10-5-9(6-12)13-14-10/h1-5H
• InChI Key： DMEUQFDZNJZJRW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC(C#N)=NO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 3.3
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes